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Compound of Interest

Compound Name:
Methyl 3-methyl-1H-indole-5-

carboxylate

Cat. No.: B079501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 3-methyl-1H-indole-5-carboxylate is a heterocyclic compound belonging to the indole

family, a class of molecules of significant interest in medicinal chemistry and materials science.

This technical guide provides a comprehensive overview of its chemical properties, spectral

data, and a detailed experimental protocol for its synthesis. While specific biological activities of

this particular derivative are not extensively documented in publicly available literature, this

guide will also touch upon the well-established and diverse biological roles of the broader

indole scaffold, providing a contextual framework for future research and drug discovery efforts.

Chemical Properties and Data
Methyl 3-methyl-1H-indole-5-carboxylate is a yellow solid.[1] Its fundamental chemical and

physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₁NO₂ -

Molecular Weight 189.21 g/mol -

Appearance Yellow solid [1]

Melting Point 145-147 °C [1]

CAS Number
10242-02-1 (for 5-Methyl-1H-

indole-3-carboxylic acid)

This is the CAS for a related

isomer and should be used

with caution. A specific CAS for

the title compound was not

found.

Spectral Data
Detailed spectral data is crucial for the unambiguous identification and characterization of

Methyl 3-methyl-1H-indole-5-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide detailed information about the molecular structure. The

data presented here was recorded in CDCl₃.[1]

¹H NMR (500 MHz, CDCl₃):[1]
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

8.38 s 1H NH

8.17 s 1H Ar-H

7.92 dd, J = 8.6, 1.5 Hz 1H Ar-H

7.36 d, J = 8.6 Hz 1H Ar-H

7.04 s 1H Ar-H

3.96 d, J = 3.9 Hz 3H OCH₃

2.38 d, J = 0.8 Hz 3H CH₃

¹³C NMR (125 MHz, CDCl₃):[1]

Chemical Shift (δ) ppm Assignment

168.45 C=O

138.97 C

128.08 C

123.41 CH

122.89 CH

122.08 C

121.31 CH

113.41 C

110.69 CH

51.93 OCH₃

9.67 CH₃

Experimental Protocols
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The following is a general procedure for the methylation of indoles, which can be adapted for

the synthesis of Methyl 3-methyl-1H-indole-5-carboxylate.[1]

General Procedure for the Methylation of Indoles with
Methanol Catalyzed by [Cp*IrCl₂]₂
Materials:

Indole precursor (e.g., Methyl 1H-indole-5-carboxylate)

Methanol (reagent and solvent)

[Cp*IrCl₂]₂ (catalyst)

Base (e.g., Cs₂CO₃)

Resealable pressure tube (35 mL)

Procedure:

To a 35 mL resealable pressure tube, add the indole precursor (0.3 mmol), [Cp*IrCl₂]₂ (1

mol%), and the base (1 equiv.).

Add methanol (1 mL) to the tube.

Seal the tube and heat the reaction mixture at 140 °C for 17 hours in air.

After the reaction is complete, cool the mixture to room temperature.

The product can be purified by standard chromatographic techniques (e.g., column

chromatography on silica gel).

Logical Workflow for Synthesis:
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Indole Precursor
[Cp*IrCl2]2

Base
Methanol

Reaction at 140°C, 17h
in resealable pressure tube

Purification
(e.g., Column Chromatography) Methyl 3-methyl-1H-indole-5-carboxylate

Click to download full resolution via product page

General synthetic workflow for indole methylation.

Biological Context and Potential Applications
While specific studies on the biological activity of Methyl 3-methyl-1H-indole-5-carboxylate
are not readily available, the indole scaffold is a cornerstone in drug discovery and

development.[2] Indole derivatives exhibit a wide array of pharmacological properties, making

them privileged structures in medicinal chemistry.[1][3]

The Indole Scaffold in Drug Discovery
The indole nucleus is present in numerous natural products and synthetic compounds with

significant therapeutic applications.[2] Its structural versatility allows for modifications that can

modulate biological activity across various targets.[4][5]

Established Biological Activities of Indole Derivatives:

Anticancer: Many indole-containing compounds have shown potent anticancer activity by

targeting various cellular pathways.[2][3]

Antimicrobial: The indole moiety is found in compounds with antibacterial, antifungal, and

antiviral properties.[1][6]

Anti-inflammatory: Several indole derivatives have been investigated for their anti-

inflammatory effects.[2]

Neuroprotective: The indole structure is a key component of molecules targeting

neurodegenerative diseases.[2]

Antidiabetic: Some indole derivatives have shown potential in the management of metabolic

disorders like diabetes.[2]
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The diverse biological activities of the indole core suggest that Methyl 3-methyl-1H-indole-5-
carboxylate could be a valuable candidate for screening in various biological assays to

uncover its therapeutic potential.

Signaling Pathway Context:

Indole Scaffold

Anticancer Antimicrobial Anti-inflammatory Neuroprotective
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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